Cas no 125872-82-4 (3-(3-methoxy-2-nitrophenyl)prop-2-en-1-ol)

• Product Name: 3-(3-methoxy-2-nitrophenyl)prop-2-en-1-ol
• CAS No: 125872-82-4
• MF: C₁₀H₁₁NO₄
• MW: 209.198642969131
• CID: 6309297
• PubChem ID: 14835737
• Update Time: 2025-10-28

3-(3-methoxy-2-nitrophenyl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3-methoxy-2-nitrophenyl)prop-2-en-1-ol
• EN300-1813864
• 2-Propen-1-ol, 3-(3-methoxy-2-nitrophenyl)-, (E)-
• 125872-82-4
• DTXSID401232482

• Inchi： 1S/C10H11NO4/c1-15-9-6-2-4-8(5-3-7-12)10(9)11(13)14/h2-6,12H,7H2,1H3/b5-3+
• InChI Key： QECRCYMTDRVDRU-HWKANZROSA-N
• SMILES： O(C)C1=CC=CC(/C=C/CO)=C1[N+](=O)[O-]

Computed Properties

• Exact Mass: 209.06880783g/mol
• Monoisotopic Mass: 209.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 75.3Ų

Additional information on 3-(3-methoxy-2-nitrophenyl)prop-2-en-1-ol

Introduction to 3-(3-methoxy-2-nitrophenyl)prop-2-en-1-ol (CAS No: 125872-82-4) in Modern Chemical Biology

3-(3-methoxy-2-nitrophenyl)prop-2-en-1-ol, identified by its Chemical Abstracts Service (CAS) number 125872-82-4, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, featuring a unique structural motif comprising a prop-2-en-1-ol side chain attached to a nitro-substituted methoxyphenyl ring, exhibits intriguing chemical and biological properties that make it a valuable candidate for further exploration.

The molecular structure of 3-(3-methoxy-2-nitrophenyl)prop-2-en-1-ol consists of a phenyl ring substituted at the 3-position with a methoxy group and at the 2-position with a nitro group, linked to a propenol backbone. This arrangement imparts distinct electronic and steric characteristics, which are critical for its potential applications in drug discovery and synthetic chemistry. The presence of both electron-withdrawing (nitro) and electron-donating (methoxy) groups on the aromatic ring creates a balance of reactivity, making it suitable for various chemical transformations.

In recent years, there has been growing interest in exploring the pharmacological potential of nitroaromatic compounds due to their diverse biological activities. Studies have demonstrated that nitroaromatics can serve as versatile intermediates in the synthesis of bioactive molecules, including those with antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in 3-(3-methoxy-2-nitrophenyl)prop-2-en-1-ol suggests that it may interact with biological targets in unique ways, warranting further investigation.

One of the most compelling aspects of 3-(3-methoxy-2-nitrophenyl)prop-2-en-1-ol is its potential role in medicinal chemistry. The propenol moiety provides a reactive site for further functionalization, allowing chemists to design derivatives with enhanced binding affinity or altered pharmacokinetic profiles. This flexibility is particularly valuable in the development of novel therapeutic agents where precise molecular tuning is essential. Additionally, the nitro group can be reduced to an amine under appropriate conditions, opening up possibilities for diversification into other pharmacophores.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 3-(3-methoxy-2-nitrophenyl)prop-2-en-1-ol for biological activity. Molecular docking studies have shown that this compound may exhibit inhibitory effects on certain enzymes and receptors implicated in human diseases. For instance, preliminary simulations suggest that it could interact with enzymes involved in metabolic pathways relevant to inflammation and cancer progression. These findings align with broader trends in drug discovery where structurally complex molecules are leveraged to modulate disease-related pathways.

The synthesis of 3-(3-methoxy-2-nitrophenyl)prop-2-en-1-ol presents an interesting challenge due to its multi-substituted aromatic core. Traditional synthetic routes often involve multi-step sequences involving nitration, methylation, and subsequent functional group transformations. However, modern methodologies such as transition-metal-catalyzed cross-coupling reactions offer more streamlined approaches to constructing this type of molecule. These advances not only improve yield but also reduce the environmental impact associated with traditional synthetic strategies.

In conclusion, 3-(3-methoxy-2-nitrophenyl)prop-2-en-1-ol (CAS No: 125872-82-4) represents a promising compound in the realm of chemical biology and pharmaceutical research. Its unique structural features and demonstrated reactivity make it an attractive scaffold for developing new therapeutic agents. As research continues to uncover the full potential of this molecule, it is likely to play an increasingly important role in addressing complex biological challenges.